N-(2-fluorophenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-4-[[1-(4-fluorophenyl)tetrazol-5-yl]methyl]piperazine-1-carboxamide
• InChI: InChI=1S/C19H19F2N7O/c20-14-5-7-15(8-6-14)28-18(23-24-25-28)13-26-9-11-27(12-10-26)19(29)22-17-4-2-1-3-16(17)21/h1-8H,9-13H2,(H,22,29)
• InChI Key: UKZILIDADGMYBK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NN=NN2C3=CC=C(C=C3)F)C(=O)NC4=CC=CC=C4F
• Molecular Formula: C19H19F2N7O
• Molecular Weight: 399.4 g/mol

Description

N-(2-fluorophenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide is a useful research compound. Its molecular formula is C19H19F2N7O and its molecular weight is 399.406. The purity is usually 95%.
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Scientific Research Applications

Antiviral and Antimicrobial Activities

Compounds structurally related to N-(2-fluorophenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide have been synthesized and evaluated for their biological activities, including antiviral and antimicrobial effects. For instance, derivatives of piperazine doped with febuxostat have shown promising antiviral activities against Tobacco mosaic virus (TMV) and potent antimicrobial activities against various bacterial strains (Reddy et al., 2013).

Synthesis and Evaluation for Biological Activities

Various piperazine derivatives have been synthesized and investigated for their potential biological activities. Some of these studies focus on the creation of novel molecules that show potential as antimicrobial agents, highlighting the versatility and importance of piperazine-based compounds in drug discovery and development (Babu et al., 2015).

Molecular Structure and Interaction Studies

Research on similar compounds often includes detailed molecular structure analyses and investigations into how these molecules interact with biological targets. Such studies can provide insights into the mechanisms of action of potential drugs and help in the design of more effective therapeutic agents. For example, studies have been conducted on the synthesis, characterization, and biological evaluation of piperazine derivatives, which could be relevant to understanding the applications of N-(2-fluorophenyl)-4-((1-(4-fluorophenyl)-1H-tetrazol-5-yl)methyl)piperazine-1-carboxamide in scientific research (Sanjeevarayappa et al., 2015).